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Compound of Interest

Compound Name: 4-(4-Ethylphenyl)phenol

Cat. No.: B1591153 Get Quote

An In-Depth Technical Guide to 4-(4-Ethylphenyl)phenol: Synthesis, Properties, and

Applications

Abstract
4-(4-Ethylphenyl)phenol, a biphenyl derivative, serves as a crucial intermediate in the

synthesis of advanced materials and complex organic molecules. This guide provides a

comprehensive overview of its chemical properties, established synthesis methodologies, and

significant applications. By delving into the mechanistic underpinnings of its synthesis and

characterization, this document offers researchers and drug development professionals a

practical and scientifically grounded resource.

Introduction and Chemical Identity
4-(4-Ethylphenyl)phenol, with the CAS Number 27861-12-7, is a substituted biphenyl

compound characterized by an ethyl group and a hydroxyl group at the para positions of the

two phenyl rings. Its structure imparts a unique combination of properties, making it a valuable

building block in several fields.

Table 1: Chemical and Physical Properties of 4-(4-Ethylphenyl)phenol
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Property Value Source

CAS Number 27861-12-7

Molecular Formula C₁₄H₁₄O

Molecular Weight 198.26 g/mol

Appearance
White to off-white powder or

crystals

Melting Point 114-118 °C

Boiling Point 323.5±11.0 °C at 760 mmHg

Solubility
Soluble in methanol, ethanol,

and other organic solvents.

Historical Context and Synthesis Evolution
While a singular "discovery" event for 4-(4-Ethylphenyl)phenol is not prominently documented

in historical records, its synthesis is rooted in the development of cross-coupling reactions. The

advent of palladium-catalyzed reactions, particularly the Suzuki-Miyaura coupling,

revolutionized the formation of carbon-carbon bonds between aryl halides and boronic acids,

making compounds like 4-(4-Ethylphenyl)phenol readily accessible.

Prior to these methods, the synthesis would have relied on less efficient, multi-step processes

with lower yields. The modern synthetic routes offer high efficiency, functional group tolerance,

and atom economy, which have been pivotal for its use in industrial applications.

Synthesis Methodologies: A Detailed Protocol
The most common and efficient method for the laboratory and industrial-scale synthesis of 4-
(4-Ethylphenyl)phenol is the Suzuki-Miyaura cross-coupling reaction. This section provides a

detailed protocol based on established methodologies.

Suzuki-Miyaura Coupling Approach
This reaction involves the coupling of an aryl halide with an arylboronic acid, catalyzed by a

palladium complex. For the synthesis of 4-(4-Ethylphenyl)phenol, the reaction couples 4-
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bromophenol with 4-ethylphenylboronic acid.

Experimental Protocol
Materials:

4-Bromophenol

4-Ethylphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Hydrochloric acid (HCl), 1M solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and

a magnetic stirrer, combine 4-bromophenol (1.0 eq), 4-ethylphenylboronic acid (1.2 eq), and

potassium carbonate (2.0 eq).

Solvent Addition: Add a 3:1 mixture of toluene and ethanol to the flask.
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Catalyst Addition: Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the

reaction mixture.

Reaction Execution: Heat the mixture to reflux (approximately 80-90 °C) and maintain for 4-6

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup:

Cool the reaction mixture to room temperature.

Add water and separate the organic layer.

Wash the organic layer sequentially with 1M HCl, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield pure 4-(4-Ethylphenyl)phenol.

Mechanistic Rationale
The choice of a palladium catalyst and a phosphine ligand is crucial for the efficiency of the

Suzuki coupling. The palladium catalyst facilitates the key steps of oxidative addition,

transmetalation, and reductive elimination. The phosphine ligand stabilizes the palladium

species and influences the reaction kinetics. Potassium carbonate acts as the base required for

the transmetalation step.
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Figure 1: Suzuki-Miyaura Coupling Workflow for 4-(4-Ethylphenyl)phenol Synthesis
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Caption: Figure 1: Suzuki-Miyaura Coupling Workflow for 4-(4-Ethylphenyl)phenol Synthesis.

Applications
The primary applications of 4-(4-Ethylphenyl)phenol are in materials science and as a

chemical intermediate.

Liquid Crystals: Biphenyl derivatives are known for their liquid crystalline properties. The rigid

core of the biphenyl structure in 4-(4-Ethylphenyl)phenol makes it a suitable component in

the formulation of liquid crystal displays (LCDs).

Polymer Synthesis: It can be used as a monomer or a modifying agent in the synthesis of

high-performance polymers, such as polycarbonates and polyesters, imparting enhanced

thermal stability and mechanical properties.

Pharmaceutical Intermediate: While not a drug itself, its structure is a common motif in

pharmacologically active molecules. It can serve as a starting material for the synthesis of

more complex drug candidates.

Conclusion
4-(4-Ethylphenyl)phenol is a versatile chemical compound whose accessibility is a direct

result of advances in modern synthetic organic chemistry, particularly palladium-catalyzed

cross-coupling reactions. Its utility in the synthesis of liquid crystals, polymers, and

pharmaceutical intermediates underscores its importance in various scientific and industrial
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domains. The methodologies outlined in this guide provide a robust framework for its synthesis

and application, reflecting the principles of efficiency and reliability that are paramount in

scientific research and development.

To cite this document: BenchChem. [Discovery and history of 4-(4-Ethylphenyl)phenol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591153#discovery-and-history-of-4-4-ethylphenyl-
phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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